![molecular formula C18H17ClN6OS2 B2391194 N-(2-chlorobenzyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 1105224-01-8](/img/structure/B2391194.png)
N-(2-chlorobenzyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-(2-chlorobenzyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17ClN6OS2 and its molecular weight is 432.95. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Effects
Research on thiazole derivatives, including compounds similar to N-(2-chlorobenzyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide, has demonstrated significant antimicrobial activities against a variety of pathogens. For instance, a study conducted by Cankilic and Yurttaş (2017) synthesized six acetamide derivatives and tested their antimicrobial efficacy against foodborne bacteria, yeasts like Candida species, and filamentous fungi such as Aspergillus and Penicillium, showing considerable antimicrobial effects (Cankilic & Yurttaş, 2017).
Anticancer Activity
Another area of application for these compounds is in anticancer research. Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic rings and assessed their antitumor activity against various human tumor cell lines. Some of these compounds showed significant anticancer activity, suggesting potential therapeutic applications (Yurttaş, Tay, & Demirayak, 2015).
Synthesis and Structural Analysis
The synthesis and structural elucidation of similar compounds are crucial for understanding their potential applications. For example, Savchenko et al. (2020) explored the intramolecular cyclization of related acetamides, resulting in the formation of pyridin-2(1H)-ones with sulfanyl groups bonded to heterocyclic rings, which could be further modified for various biological activities (Savchenko et al., 2020).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[[4-methyl-5-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
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InChI |
InChI=1S/C18H17ClN6OS2/c1-11-15(25-7-8-27-17(25)21-11)16-22-23-18(24(16)2)28-10-14(26)20-9-12-5-3-4-6-13(12)19/h3-8H,9-10H2,1-2H3,(H,20,26) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLEYIDYGKJSZIC-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CSC2=N1)C3=NN=C(N3C)SCC(=O)NCC4=CC=CC=C4Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN6OS2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.0 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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